Cas no 255896-19-6 ()

• CAS No: 255896-19-6
• MF: C₁₁H₉F₃O₂
• MW: 230.183173894882
• CID: 6771718
• PubChem ID: 18347147
• Update Time: 2024-03-03

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C11H9F3O2/c12-11(13,14)6-16-8-2-3-9-7(5-8)1-4-10(9)15/h2-3,5H,1,4,6H2
• InChI Key： JYHZQBSBJFHAII-UHFFFAOYSA-N
• SMILES： FC(COC1C=CC2C(CCC=2C=1)=O)(F)F

Computed Properties

• Exact Mass: 230.05546401g/mol
• Monoisotopic Mass: 230.05546401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones